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Cat. No.: B13446824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties and

structure of 2-Methylindoline-d3, a deuterated isotopologue of 2-methylindoline. This

document is intended for researchers, scientists, and professionals in drug development who

are interested in the application of isotopically labeled compounds. This guide covers the

fundamental physicochemical properties, structural details, and potential applications in

research, with a focus on its utility in pharmacokinetic studies. While specific experimental data

for the deuterated compound is limited in publicly accessible literature, this guide also provides

information on the non-deuterated analog and discusses the expected impact of deuterium

labeling.

Chemical Properties
2-Methylindoline-d3, also known as 2-(trideuteriomethyl)-2,3-dihydro-1H-indole, is a stable

isotope-labeled form of 2-methylindoline where the three hydrogen atoms of the methyl group

are replaced with deuterium.[1] This isotopic substitution is a powerful tool in various scientific

disciplines, particularly in drug discovery and development, for investigating reaction

mechanisms and metabolic pathways.[2][3][4]
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The key chemical and physical properties of 2-Methylindoline-d3 are summarized in the table

below. For comparative purposes, data for the non-deuterated 2-Methylindoline is also

provided where available.

Property 2-Methylindoline-d3
2-Methylindoline (Non-
deuterated)

Molecular Formula C₉H₈D₃N[1] C₉H₁₁N

Molecular Weight 136.21 g/mol 133.19 g/mol

CAS Number 1246815-31-5 6872-06-6

Appearance Not specified (likely a liquid) Colorless to yellow clear liquid

Boiling Point Not specified 228-229 °C

Density Not specified 1.023 g/mL at 25 °C

Refractive Index Not specified n20/D 1.569

Chemical Structure
The structural representation of 2-Methylindoline-d3 is crucial for understanding its chemical

behavior. The core structure consists of a bicyclic system with a benzene ring fused to a five-

membered nitrogen-containing ring, with a deuterated methyl group at the 2-position.

Structural Identifiers
Identifier 2-Methylindoline-d3

SMILES [2H]C([2H])([2H])C1Cc2ccccc2N1

InChI
InChI=1S/C9H11N/c1-7-6-8-4-2-3-5-9(8)10-

7/h2-5,7,10H,6H2,1H3/i1D3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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